Cas no 2580222-99-5 (6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid
• CAS No: 2580222-99-5
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 5660802
• PubChem ID: 165894201
• Update Time: 2025-06-08

6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580222-99-5
• EN300-27730920
• 6-{[(tert-butoxy)carbonyl]amino}-5-methoxypyridine-2-carboxylic acid
• 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C12H16N2O5/c1-12(2,3)19-11(17)14-9-8(18-4)6-5-7(13-9)10(15)16/h5-6H,1-4H3,(H,15,16)(H,13,14,17)
• InChI Key： YBDOHXRHLFNSEN-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C(=O)O)N=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.10592162g/mol
• Monoisotopic Mass: 268.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.8Ų

Additional information on 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid

Introduction to 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid (CAS No. 2580222-99-5)

6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid, identified by its CAS number 2580222-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative class, which is well-known for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl amino group and a methoxy substituent, make it a promising candidate for further exploration in drug design and synthesis.

The tert-butoxy carbonylamino moiety is a key functional group that enhances the stability of the compound during synthetic processes. This group is often employed in peptide coupling reactions due to its protective nature, preventing unwanted side reactions. Additionally, the 5-methoxy substituent contributes to the electronic properties of the pyridine ring, influencing its reactivity and interaction with biological targets. These structural elements collectively make 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid a versatile building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are integral to many pharmacophores found in FDA-approved drugs, highlighting their importance in medicinal chemistry. Specifically, derivatives of pyridine have shown promise in treating various diseases, including cancer, inflammation, and infectious disorders. The compound 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid is being explored for its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties.

One of the most exciting applications of this compound is in the field of kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid, such as its ability to interact with aromatic rings and heterocycles, make it an attractive scaffold for kinase inhibitors.

Furthermore, the methoxy group in this compound can be modified or incorporated into larger molecules to enhance binding affinity and selectivity. This flexibility allows chemists to fine-tune the properties of the compound for specific applications. For instance, researchers have been exploring modifications to the pyridine ring to improve solubility and metabolic stability, which are critical factors for drug development.

Recent studies have also highlighted the importance of computational methods in designing and optimizing pyridine-based compounds. Molecular modeling techniques can predict how different structural modifications will affect the biological activity of a molecule. By leveraging these tools, scientists can accelerate the discovery process and identify promising candidates more efficiently. The compound 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid has been used as a starting point for several computational studies aimed at identifying new drug candidates.

In addition to its applications in drug development, this compound has potential uses in materials science and chemical synthesis. Its unique structure makes it a valuable intermediate for creating complex organic molecules with tailored properties. Researchers have been exploring its use in catalysis and polymer chemistry, where its ability to act as a ligand or building block could lead to novel materials with enhanced performance.

The synthesis of 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The tert-butoxy carbonyl amino group must be introduced at an appropriate stage to prevent degradation while maintaining reactivity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

As research continues to uncover new applications for pyridine derivatives, compounds like 6-{(tert-butoxy)carbonylamino}-5-methoxypyridine-2-carboxylic acid will remain at the forefront of innovation. Their versatility and potential make them indispensable tools for chemists and pharmacologists working on next-generation therapeutics. By understanding their properties and reactivity patterns, researchers can harness their full potential for addressing unmet medical needs.